Cas no 112883-40-6 ((((9H-Fluoren-9-yl)methoxy)carbonyl)-D-methionine)

(((9H-Fluoren-9-yl)methoxy)carbonyl)-D-methionine Properties

Names and Identifiers

• fmoc-D-methionine
• Fmoc-D-Met-OH
• NALPHA-9-Fluorenylmethoxycarbonyl-D-methionine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-methionine
• N-Fmoc-D-methionine
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(methylthio)butanoic acid
• Fmoc-Met-OH
• H-Lys(Z)-OH
• N-(9-Fluorenylmethyloxycarbonyl)-D-methionine
• FMOC-D-MET
• G022 FMoc-D-Methionine
• D-Methionine-d3-N-FMOC
• Fmoc-D-Met-OH 98%
• Fmoc-D-methionine99%
• FMOC-D-METHIONINE 98+%
• N-(9-Fluorenylmethoxycarbonyl)-D-methionine
• D-Methionine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• KSC909E6H
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-methylsulfanyl-butyric acid
• BUB
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-methionine
• (R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-methylsulfanyl-butyric acid
• M03369
• F0594
• AM81981
• BUBGAUHBELNDEW-GOSISDBHSA-N
• AKOS015852501
• J-300197
• AC-17108
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-methionine (Fmoc-D-Met-OH)
• F10554
• CS-W009765
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanoic acid
• DS-14999
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylsulfanylbutanoic acid
• MFCD00062958
• 112833-40-6
• HY-W009049
• PD196650
• EN300-1556130
• DTXSID90426316
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-methylsulfanyl-butyric acid;Fmoc-D-Met-OH
• 112883-40-6
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(methylthio)butanoic acid
• A847881
• Fmoc-D-Met-OH, 98%
• SCHEMBL800305
• Q-101594
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-(METHYLSULFANYL)BUTANOIC ACID
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-methionine;
• DB-029813
• Fmoc-D-methionine
• +Expand

• MDL： MFCD00062958
• InChIKey： BUBGAUHBELNDEW-GOSISDBHSA-N
• Inchi： 1S/C20H21NO4S/c1-26-11-10-18(19(22)23)21-20(24)25-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,21,24)(H,22,23)/t18-/m1/s1
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 5384578

Computed Properties

• Exact Mass: 371.119129g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 371.119129g/mol
• Monoisotopic Mass: 371.119129g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 26
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.12230
• PSA: 100.93000
• Refractive Index: 30 ° (C=1, DMF)
• Boiling Point: 614.6±55.0 °C at 760 mmHg
• Melting Point: 120-124 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 325.5±31.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters